Cas no 872857-85-7 (2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-N,N-bis(propan-2-yl)acetamide)

• Product Name: 2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-N,N-bis(propan-2-yl)acetamide
• CAS No: 872857-85-7
• MF: C₂₃H₃₁N₃O₃
• MW: 397.510545969009
• CID: 5511217
• Update Time: 2025-06-03

2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-N,N-bis(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]-N,N-di(propan-2-yl)acetamide
• 2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-N,N-bis(propan-2-yl)acetamide

• Inchi： 1S/C23H31N3O3/c1-16(2)26(17(3)4)23(29)22(28)19-14-25(20-11-7-6-10-18(19)20)15-21(27)24-12-8-5-9-13-24/h6-7,10-11,14,16-17H,5,8-9,12-13,15H2,1-4H3
• InChI Key： ZZZRPNOYZIOCNI-UHFFFAOYSA-N
• SMILES： C(N(C(C)C)C(C)C)(=O)C(=O)C1C2=C(N(CC(=O)N3CCCCC3)C=1)C=CC=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-N,N-bis(propan-2-yl)acetamide

Comprehensive Analysis of 2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-N,N-bis(propan-2-yl)acetamide (CAS No. 872857-85-7)

The compound 2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-N,N-bis(propan-2-yl)acetamide, identified by its CAS No. 872857-85-7, is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring an indole core and piperidine moiety, makes it a subject of interest for researchers exploring novel drug candidates and bioactive agents. This article delves into its properties, applications, and relevance in contemporary scientific discourse.

One of the most frequently searched questions in the field of organic chemistry revolves around the synthesis and characterization of heterocyclic compounds. The 2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-N,N-bis(propan-2-yl)acetamide exemplifies this trend, as its structure combines multiple heterocyclic systems. Researchers often inquire about its synthetic pathways, which typically involve multi-step reactions, including condensation and amidation processes. The presence of the piperidin-1-yl group adds to its versatility, enabling interactions with various biological targets.

In the context of current scientific trends, the demand for small-molecule modulators and enzyme inhibitors has surged. This compound's indole-3-yl scaffold is particularly noteworthy, as indole derivatives are known for their broad-spectrum bioactivity. Recent studies highlight its potential in targeting protein-protein interactions (PPIs), a hot topic in drug discovery. Users searching for "indole-based therapeutics" or "piperidine derivatives in medicine" will find this molecule highly relevant.

The physicochemical properties of CAS No. 872857-85-7 are another area of interest. Its molecular weight, solubility, and stability under various conditions are critical for formulation scientists. Questions like "How to improve the bioavailability of indole derivatives?" are common in online forums, and this compound's N,N-bis(propan-2-yl)acetamide side chain offers insights into optimizing drug-like properties. Additionally, its logP value and hydrogen bonding capacity are frequently discussed in pharmacokinetic studies.

From a regulatory perspective, the compound is not classified under restricted categories, making it accessible for academic and industrial research. However, researchers often search for "safe handling practices for complex acetamides" or "storage conditions for indole derivatives," emphasizing the need for proper laboratory protocols. Its stability in DMSO and other common solvents is also a recurring query in scientific communities.

In conclusion, 2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-N,N-bis(propan-2-yl)acetamide represents a fascinating intersection of chemistry and biology. Its structural complexity and potential applications align with trending topics like targeted drug delivery and fragment-based drug design. As research progresses, this compound may emerge as a key player in the development of next-generation therapeutics, addressing unmet medical needs.